8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione

• IUPAC Name: 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione
• InChI: InChI=1S/C17H24ClN3S/c1-16(2,3)12-8-10-17(11-9-12)19-15(22)21(20-17)14-6-4-13(18)5-7-14/h4-7,12,20H,8-11H2,1-3H3,(H,19,22)
• InChI Key: IKDKOKKETBHSNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)NC(=S)N(N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H24ClN3S
• Molecular Weight: 337.9 g/mol

Description

8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione, also known as TBN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBN is a spirocyclic compound that contains a triazole ring and a thione group.

Mechanism of Action

The exact mechanism of action of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione is not fully understood. However, studies have suggested that 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione may inhibit the activity of enzymes involved in cancer cell growth and proliferation. 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has also been shown to disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has been shown to possess both biochemical and physiological effects. In vitro studies have demonstrated that 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione can inhibit the growth of cancer cells and bacteria. 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has also been shown to possess antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione also has several limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione. One potential area of research is the development of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential applications of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione in catalysis and material science. Additionally, further studies are needed to fully understand the mechanism of action of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione and its potential applications in the treatment of cancer and other diseases.
In conclusion, 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione is a spirocyclic compound with potential applications in various fields. Its ease of synthesis and potential applications make it an attractive compound for further study. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of diseases.

Synthesis Methods

The synthesis of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione involves the reaction of 4-chlorobenzylamine with tert-butyl isocyanide, followed by the addition of carbon disulfide and sodium hydroxide. The reaction mixture is then heated to yield 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione. The yield of 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione can be improved by using alternative solvents and optimizing the reaction conditions.

Scientific Research Applications

8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has also been shown to possess antimicrobial activity against a range of bacteria and fungi. In material science, 8-tert-butyl-2-(4-chlorophenyl)-1,2,4-triazaspiro[4.5]decane-3-thione has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis.